Cas no 5381-23-7 (2-Bromo-3-methyl-1-benzothiophene)

2-Bromo-3-methyl-1-benzothiophene structure
5381-23-7 structure
Product Name:2-Bromo-3-methyl-1-benzothiophene
CAS No:5381-23-7
MF:C9H7BrS
MW:227.120880365372
CID:384323
PubChem ID:268530
Update Time:2025-04-19

2-Bromo-3-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene,2-bromo-3-methyl-
    • 2-bromo-3-methyl-1-benzothiophene
    • 2-bromo-3-methylBenzo[b]thiophene
    • 2-BROMO-3-METHYL-BENZO[B]THIOPHENE
    • 2-Brom-3-methyl-benzo[b]thiophen
    • Benzo[b]thiophene,2-bromo-3-methyl
    • 2-bromo-3-methylbenzothiophene
    • NSC108790
    • 2-Bromo-3-methyl-1-benzo[b]thiophene
    • E82013
    • CS-0160075
    • DTXSID60296321
    • EN300-6776035
    • SCHEMBL3603009
    • FT-0703488
    • 5381-23-7
    • NSC-108790
    • DA-17316
    • 2-Bromo-3-methyl-1-benzothiophene
    • Inchi: 1S/C9H7BrS/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H3
    • InChI Key: FVZQSQFVPWPSMG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 225.94500
  • Monoisotopic Mass: 225.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • PSA: 28.24000
  • LogP: 3.97220

2-Bromo-3-methyl-1-benzothiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3-methyl-1-benzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM561633-100mg
2-Bromo-3-methylbenzo[b]thiophene
5381-23-7 97%
100mg
$132 2023-02-02
Chemenu
CM561633-250mg
2-Bromo-3-methylbenzo[b]thiophene
5381-23-7 97%
250mg
$197 2023-02-02
Chemenu
CM561633-1g
2-Bromo-3-methylbenzo[b]thiophene
5381-23-7 97%
1g
$492 2023-02-02
Enamine
EN300-6776035-0.05g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
0.05g
$101.0 2023-05-29
Enamine
EN300-6776035-0.1g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
0.1g
$152.0 2023-05-29
Enamine
EN300-6776035-0.25g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
0.25g
$216.0 2023-05-29
Enamine
EN300-6776035-0.5g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
0.5g
$407.0 2023-05-29
Enamine
EN300-6776035-1.0g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
1g
$528.0 2023-05-29
Enamine
EN300-6776035-2.5g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
2.5g
$1034.0 2023-05-29
Enamine
EN300-6776035-5.0g
2-bromo-3-methyl-1-benzothiophene
5381-23-7 95%
5g
$1530.0 2023-05-29
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD